Cas no 1215321-14-4 (2-Chloro-3-(difluoromethyl)quinoline)

• Product Name: 2-Chloro-3-(difluoromethyl)quinoline
• CAS No: 1215321-14-4
• MF: C₁₀H₆ClF₂N
• MW: 213.611148357391
• CID: 1075210
• PubChem ID: 58336283
• Update Time: 2025-06-14

2-Chloro-3-(difluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)quinoline
• SCHEMBL2178320
• HDIMNLCODJNJNI-UHFFFAOYSA-N
• A921352
• 1215321-14-4
• DB-392866
• MFCD22124920
• AKOS008901399
• FS-5747

• MDL： MFCD22124920
• Inchi： 1S/C10H6ClF2N/c11-9-7(10(12)13)5-6-3-1-2-4-8(6)14-9/h1-5,10H
• InChI Key： HDIMNLCODJNJNI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 213.01600
• Monoisotopic Mass: 213.0156832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.82580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-Chloro-3-(difluoromethyl)quinoline

Comprehensive Overview of 2-Chloro-3-(difluoromethyl)quinoline (CAS No. 1215321-14-4): Properties, Applications, and Industry Insights

2-Chloro-3-(difluoromethyl)quinoline (CAS No. 1215321-14-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the quinoline derivatives family, which is renowned for its broad-spectrum biological activities. With the increasing demand for novel small-molecule inhibitors and crop protection agents, this chemical has emerged as a key intermediate in the synthesis of advanced functional materials.

The molecular structure of 2-Chloro-3-(difluoromethyl)quinoline combines a chloro-substituted quinoline core with a difluoromethyl group, enhancing its reactivity and enabling diverse modifications. Researchers have explored its potential in drug discovery, particularly in targeting kinase pathways and antimicrobial resistance, two hot topics in modern medicine. Its lipophilicity and electron-withdrawing properties make it a valuable scaffold for designing bioactive molecules.

In the agrochemical sector, 2-Chloro-3-(difluoromethyl)quinoline is investigated for its role in developing next-generation pesticides and herbicides. The difluoromethyl moiety is known to improve metabolic stability, addressing the growing concern over environmental persistence of traditional agrochemicals. This aligns with the global shift toward sustainable farming practices, a frequently searched topic among environmental scientists and policymakers.

From a synthetic chemistry perspective, the compound’s C–Cl bond and difluoromethyl group offer versatile sites for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig transformations. These reactions are pivotal in constructing complex pharmaceutical intermediates, a subject widely discussed in organic chemistry forums and patent literature. Its compatibility with flow chemistry techniques further enhances its appeal for industrial-scale production.

Analytical characterization of CAS No. 1215321-14-4 typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring high purity for research applications. Recent studies highlight its potential in material science, particularly in designing organic semiconductors and fluorescent probes, areas gaining traction due to advancements in optoelectronics and bioimaging technologies.

Market trends indicate rising interest in custom synthesis services for 2-Chloro-3-(difluoromethyl)quinoline, driven by demand from contract research organizations (CROs) and academic labs. FAQs in search engines often revolve around its safety data, supplier availability, and scalable synthesis routes, reflecting practical concerns among end-users. Regulatory compliance with REACH and FDA guidelines is also a critical discussion point.

In conclusion, 2-Chloro-3-(difluoromethyl)quinoline (CAS No. 1215321-14-4) represents a multifaceted compound with applications spanning medicinal chemistry, agrochemical innovation, and advanced materials. Its structural versatility and alignment with industry trends position it as a compound of enduring relevance in scientific research and industrial applications.